N-(2,5-dimethoxyphenyl)-2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H21N3O4S2/c1-10-7-13-16(27-10)17(23)21(2)18(20-13)26-9-15(22)19-12-8-11(24-3)5-6-14(12)25-4/h5-6,8,10H,7,9H2,1-4H3,(H,19,22)
• InChI Key: OEWDGMHONRZJCV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=C(C=CC(=C3)OC)OC)C
• Molecular Formula: C18H21N3O4S2
• Molecular Weight: 407.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H21N3O4S2 and its molecular weight is 407.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives Synthesis

The synthesis and structural determination of various heterocyclic compounds, including pyrimidines and thiophene derivatives, have been extensively explored. These compounds are synthesized through reactions involving different starting materials, showcasing the versatility of heterocyclic chemistry in generating compounds with potential biological activities (Banfield et al., 1987), (Chikaoka et al., 2003).

Antimicrobial and Anticonvulsant Activities

Research into the antimicrobial and anticonvulsant properties of pyrimidinone and oxazinone derivatives fused with thiophene rings indicates the potential of these compounds for therapeutic applications. The synthesized compounds demonstrated good antibacterial and antifungal activities, highlighting the potential of heterocyclic compounds in the development of new antimicrobial agents (Hossan et al., 2012), (Severina et al., 2020).

Structural Analysis

The structural and conformational analyses of various compounds, including those with pyrimidine and thiophene moieties, are crucial for understanding their chemical properties and potential applications. Techniques such as X-ray crystallography, NMR, and IR spectroscopy are employed to elucidate the structures and conformations of these compounds, providing a foundation for further exploration of their applications (Subasri et al., 2016), (Kataev et al., 2021).